Cas no 2228468-32-2 ({2,2-difluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylcyclopropyl}methanamine)

• Product Name: {2,2-difluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylcyclopropyl}methanamine
• CAS No: 2228468-32-2
• MF: C₁₃H₁₂F₃N₃
• MW: 267.24969291687
• CID: 6612632
• PubChem ID: 165973343
• Update Time: 2025-10-28

{2,2-difluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-difluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylcyclopropyl}methanamine
• EN300-1954862
• {2,2-difluoro-1-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]cyclopropyl}methanamine
• 2228468-32-2

• Inchi： 1S/C13H12F3N3/c14-9-3-1-8(2-4-9)11-10(5-18-19-11)12(7-17)6-13(12,15)16/h1-5H,6-7,17H2,(H,18,19)
• InChI Key： LLMCDLZFPPORDB-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=NNC=1C1C=CC(=CC=1)F)CN)F

Computed Properties

• Exact Mass: 267.09833188g/mol
• Monoisotopic Mass: 267.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.7Ų

Additional information on {2,2-difluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylcyclopropyl}methanamine

Introduction to {2,2-difluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylcyclopropyl}methanamine (CAS No. 2228468-32-2)

{2,2-difluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylcyclopropyl}methanamine} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2228468-32-2, represents a novel molecular scaffold with potential applications in the development of innovative therapeutic agents. The structural features of this molecule, particularly its incorporation of fluorine atoms and a pyrazole ring system, contribute to its unique chemical properties and biological activities.

The presence of fluorine atoms in the molecular structure of {2,2-difluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylcyclopropyl}methanamine plays a crucial role in modulating its pharmacokinetic and pharmacodynamic profiles. Fluorine substitution is a well-established strategy in drug design, often employed to enhance metabolic stability, binding affinity, and overall bioavailability. In this context, the two fluorine atoms at the 2-position of the pyrazole ring are strategically positioned to influence electronic and steric interactions, thereby affecting the compound's reactivity and biological efficacy.

The pyrazole ring system is another key structural element that contributes to the compound's potential therapeutic value. Pyrazoles are heterocyclic compounds that have been widely investigated for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in {2,2-difluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylcyclopropyl}methanamine, particularly the 4-fluorophenyl group attached to the pyrazole ring, further enhances its pharmacological profile. This substitution pattern has been shown to improve binding interactions with biological targets, leading to increased potency and selectivity.

Recent research in the field of medicinal chemistry has highlighted the importance of molecular diversity in drug discovery. The structural complexity of {2,2-difluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylcyclopropyl}methanamine makes it an attractive candidate for further exploration as a lead compound or intermediate in the synthesis of novel therapeutic agents. Studies have demonstrated that compounds with similar structural motifs exhibit promising activities against various disease targets, including enzymes and receptors involved in cancer progression and inflammation.

The cyclopropylmethylamino group in the molecular structure of this compound adds another layer of complexity and potential functionality. Cyclopropane rings are known for their unique electronic properties and ability to engage in specific non-bonded interactions with biological targets. The incorporation of a cyclopropylmethylamino group into {2,2-difluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylcyclopropyl}methanamine may contribute to improved binding affinity and selectivity towards certain therapeutic targets. This feature makes the compound a valuable scaffold for further medicinal chemistry optimization.

In conclusion, {2,2-difluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylcyclopropyl}methanamine (CAS No. 2228468-32-2) is a structurally complex and functionally diverse organic compound with significant potential in pharmaceutical research. Its unique combination of fluorine substitution, pyrazole ring system, and cyclopropylmethylamino group positions it as a promising candidate for further development as a therapeutic agent. Ongoing research efforts are focused on exploring its biological activities and optimizing its pharmacological properties for various therapeutic applications.